Cas no 113375-01-2 (3-Pyridazinecarboxylicacid, 2,3,4,5-tetrahydro-, ethyl ester)

3-Pyridazinecarboxylicacid, 2,3,4,5-tetrahydro-, ethyl ester structure
113375-01-2 structure
Product name:3-Pyridazinecarboxylicacid, 2,3,4,5-tetrahydro-, ethyl ester
CAS No:113375-01-2
MF:C7H12N2O2
MW:156.182381629944
CID:130152
PubChem ID:45082188

3-Pyridazinecarboxylicacid, 2,3,4,5-tetrahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazinecarboxylicacid, 2,3,4,5-tetrahydro-, ethyl ester
    • 2,3,4,5-Tetrahydro-pyridazine-3-carboxylic acid ethyl ester
    • 3-Pyridazinecarboxylicacid,2,3,4,5-tetrahydro-,ethylester(9CI)
    • ethyl 1,4,5,6-tetrahydropyridazine-6-carboxylate
    • 2,3,4,5-Tetrahydro-pyridazine-3-carboxylic acid ethyl ester
    • Ethyl 2,3,4,5-tetrahydropyridazine-3-carboxylate
    • DTXSID50665163
    • 113375-01-2
    • Ethyl2,3,4,5-tetrahydropyridazine-3-carboxylate
    • AKOS006331803
    • Inchi: InChI=1S/C7H12N2O2/c1-2-11-7(10)6-4-3-5-8-9-6/h5-6,9H,2-4H2,1H3
    • InChI Key: HNPOOVOQHHLWMP-UHFFFAOYSA-N
    • SMILES: CCOC(C1CCC=NN1)=O

Computed Properties

  • Exact Mass: 156.09
  • Monoisotopic Mass: 156.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.7A^2
  • XLogP3: 0.5

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